Cas no 2090294-87-2 (3-Bromo-2-chloro-5- (trifluoromethyl)phenylacetonitrile)

• Product Name: 3-Bromo-2-chloro-5- (trifluoromethyl)phenylacetonitrile
• CAS No: 2090294-87-2
• MF: C₉H₄BrClF₃N
• MW: 298.486970901489
• CID: 5193540
• Update Time: 2025-08-04

3-Bromo-2-chloro-5- (trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-5- (trifluoromethyl)phenylacetonitrile

• Inchi： 1S/C9H4BrClF3N/c10-7-4-6(9(12,13)14)3-5(1-2-15)8(7)11/h3-4H,1H2
• InChI Key： RORZDGNHOBWOOG-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC(C(F)(F)F)=CC(Br)=C1Cl

Additional information on 3-Bromo-2-chloro-5- (trifluoromethyl)phenylacetonitrile

3-Bromo-2-chloro-5-(trifluoromethyl)phenylacetonitrile (CAS No. 2090294-87-2)

3-Bromo-2-chloro-5-(trifluoromethyl)phenylacetonitrile, also known by its CAS number 2090294-87-2, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials synthesis. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine, chlorine, and a trifluoromethyl group, along with an acetonitrile functional group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it highly versatile for various chemical transformations.

The synthesis of 3-bromo-2-chloro-5-(trifluoromethyl)phenylacetonitrile typically involves multi-step processes that require precise control over reaction conditions to achieve high purity and yield. Recent advancements in catalytic methodologies have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has become a cornerstone in constructing the phenyl ring with the desired substituents.

In terms of applications, this compound has garnered significant attention in drug discovery due to its potential as a lead compound for developing novel therapeutics. Its trifluoromethyl group contributes to enhanced lipophilicity and metabolic stability, which are desirable properties for drug candidates. Recent studies have explored its role as an intermediate in the synthesis of kinase inhibitors and other bioactive molecules.

Another notable application of 3-bromo-2-chloro-5-(trifluoromethyl)phenylacetonitrile lies in agrochemical research. Its ability to act as a precursor for herbicides and insecticides has been extensively investigated. The compound's electronic properties make it an effective building block for designing molecules with specific interactions against pest targets.

From a structural standpoint, the molecule's phenyl ring is densely substituted with electronegative groups (bromine, chlorine, and trifluoromethyl), which significantly influence its reactivity and solubility properties. The acetonitrile group further enhances its reactivity towards nucleophilic substitutions and additions, making it a valuable intermediate in organic synthesis.

Recent research has also focused on the environmental fate and toxicity of 3-bromo-2-chloro-5-(trifluoromethyl)phenylacetonitrile. Studies indicate that under certain conditions, the compound undergoes biodegradation pathways that minimize its persistence in ecosystems. However, further investigations are required to fully understand its long-term environmental impact.

In summary, 3-bromo-2-chloro-5-(trifluoromethyl)phenylacetonitrile (CAS No. 2090294-87-2) stands out as a critical intermediate in modern organic chemistry due to its unique structure and diverse applications across multiple industries. Ongoing research continues to uncover new potential uses and optimize its production processes, ensuring its relevance in both academic and industrial settings.